(S)-(2,4-dimethylphenyl)(phenyl)methanamine
Description
Methenamine, a compound with a structure somewhat similar to the one you mentioned, is an antibacterial medicine used to treat or prevent bladder infections in adults and children at least 6 years old .
Synthesis Analysis
The synthesis of similar compounds often involves the use of different organic solvents at various stages. For example, in the synthesis of N-Methylamphetamine, (S)-pseudoephedrine is extracted from decongestant .Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of atoms and the chemical bonds that hold the atoms together. For instance, (S)-(-)-1-Phenylethylamine has an -NH2 group attached directly to a benzene ring .Chemical Reactions Analysis
The chemical reactions of a compound depend on its molecular structure and the conditions under which it is reacted. For example, phenylamine can react with acetic anhydride to form an amide .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. For example, (S)-(-)-1-Phenylethylamine has a molecular formula of CHN, an average mass of 121.180 Da, and a monoisotopic mass of 121.089149 Da .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (S)-(2,4-dimethylphenyl)(phenyl)methanamine involves the reaction of (S)-2,4-dimethylbenzyl chloride with phenylmagnesium bromide, followed by reduction of the resulting ketone with sodium borohydride.", "Starting Materials": [ "(S)-2,4-dimethylbenzyl chloride", "Phenylmagnesium bromide", "Sodium borohydride", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve (S)-2,4-dimethylbenzyl chloride in dry diethyl ether.", "Step 2: Add phenylmagnesium bromide dropwise to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 1 hour at room temperature.", "Step 4: Quench the reaction by adding water and stirring for 10 minutes.", "Step 5: Extract the organic layer with diethyl ether and wash with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the ketone intermediate.", "Step 8: Dissolve the ketone intermediate in methanol.", "Step 9: Add sodium borohydride to the solution and stir at room temperature for 1 hour.", "Step 10: Quench the reaction by adding water and stirring for 10 minutes.", "Step 11: Extract the organic layer with diethyl ether and wash with water.", "Step 12: Dry the organic layer over anhydrous sodium sulfate.", "Step 13: Concentrate the organic layer under reduced pressure to obtain the final product, (S)-(2,4-dimethylphenyl)(phenyl)methanamine." ] } | |
CAS RN |
1421949-54-3 |
Product Name |
(S)-(2,4-dimethylphenyl)(phenyl)methanamine |
Molecular Formula |
C15H17N |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
